Cas no 1805522-35-3 (Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate
• CAS No: 1805522-35-3
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4883233
• Update Time: 2025-06-16

Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-9(16)4-6-8(17-2)5-7(10(12)13)15-11(6)14/h5,10H,3-4H2,1-2H3
• InChI Key： RNOXNXURRFLTOT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(F)F)N=1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate

Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate (CAS No. 1805522-35-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate, identified by its CAS number 1805522-35-3, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of multiple fluorine atoms and a difluoromethyl group imparts unique electronic and steric properties, making it a valuable building block for drug development.

The structural motif of Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate is characterized by a pyridine core substituted with a methoxy group, a fluoro atom, and an acetate ester. These functional groups contribute to its reactivity and compatibility with various synthetic pathways. The difluoromethyl moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, a feature that has been extensively explored in recent years.

In the context of contemporary pharmaceutical research, Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate has found utility in the development of novel therapeutic agents. For instance, it serves as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The fluorinated pyridine scaffold is particularly favored due to its ability to modulate enzyme interactions, thereby improving drug efficacy.

Recent studies have highlighted the role of fluorinated pyridines in medicinal chemistry. A notable example is their incorporation into small molecule inhibitors targeting protein-protein interactions. The electron-withdrawing nature of the fluoro and difluoromethyl groups enhances the binding affinity of these inhibitors, leading to more potent pharmacological effects. This underscores the importance of Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate as a key intermediate in such synthetic endeavors.

The methoxy group in Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate also plays a crucial role in its reactivity. It can be readily modified through various chemical transformations, such as nucleophilic substitution or ether cleavage, allowing for further functionalization. This flexibility makes it an indispensable tool for synthetic chemists aiming to develop complex molecular architectures.

From a synthetic perspective, the preparation of Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate involves multi-step reactions that highlight modern organic chemistry techniques. The introduction of fluorine atoms, for example, often requires specialized methodologies such as metal-catalyzed cross-coupling reactions or electrochemical fluorination. These processes underscore the compound's complexity and the advanced synthetic strategies employed in its production.

The pharmaceutical industry has been particularly keen on exploring fluorinated heterocycles due to their favorable pharmacokinetic properties. The incorporation of fluorine into drug molecules can lead to improved bioavailability, reduced metabolic degradation, and enhanced target specificity. As a result, compounds like Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate continue to be subjects of intense research interest.

In conclusion, Ethyl 6-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-acetate (CAS No. 1805522-35-3) stands out as a crucial intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable asset for developing innovative therapeutic agents. As research progresses, the demand for high-quality intermediates like this compound is expected to grow, driven by the ongoing quest for more effective and targeted treatments.